Cas no 1017-03-4 (5-(4-chlorophenyl)-1,3-oxazole-2-carboxylic acid)

5-(4-Chlorophenyl)-1,3-oxazole-2-carboxylic acid is a heterocyclic compound featuring an oxazole core substituted with a 4-chlorophenyl group and a carboxylic acid functionality. This structure lends itself to versatility in synthetic chemistry, particularly as a building block for pharmaceuticals and agrochemicals. The presence of the chlorophenyl moiety enhances lipophilicity, potentially improving bioavailability in drug design, while the carboxylic acid group offers a reactive site for further derivatization. Its well-defined molecular architecture makes it valuable for research in medicinal chemistry, especially in the development of enzyme inhibitors or bioactive intermediates. The compound is characterized by high purity and stability, ensuring reliability in experimental applications.

5-(4-chlorophenyl)-1,3-oxazole-2-carboxylic acid structure

1017-03-4 structure

Product Name:5-(4-chlorophenyl)-1,3-oxazole-2-carboxylic acid

CAS No:1017-03-4

MF:C₁₀H₆ClNO₃

MW:223.612541675568

MDL:MFCD07375655

CID:3263345

PubChem ID:82048938

Update Time:2025-08-05

5-(4-chlorophenyl)-1,3-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-OXAZOLECARBOXYLIC ACID, 5-(4-CHLOROPHENYL)-
- 5-(4-chlorophenyl)-1,3-oxazole-2-carboxylic acid
- 5-(4-Chloro-phenyl)-oxazole-2-carboxylic acid
- oxazole, 2-carboxy-5-p-chlorophenyl-
- 5-(4-chlorophenyl)-1,3-oxazole-2-carboxylicacid
- EN300-216591
- QSB10251
- 1017-03-4
- MDL： MFCD07375655
- Inchi： 1S/C10H6ClNO3/c11-7-3-1-6(2-4-7)8-5-12-9(15-8)10(13)14/h1-5H,(H,13,14)
- InChI Key： ADODKNPTCRCQJX-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=CN=C(C(=O)O)O1

Computed Properties

Exact Mass: 223.003621g/mol
Monoisotopic Mass: 223.003621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 223.61g/mol
XLogP3: 2.5
Topological Polar Surface Area: 63.3Å²

5-(4-chlorophenyl)-1,3-oxazole-2-carboxylic acid Pricemore >>

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